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Compound of Interest

Compound Name: 3-Nitro-L-phenylalanine

Cat. No.: B556584 Get Quote

Essential Safety and Handling Guide for 3-Nitro-
L-phenylalanine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety protocols,

operational procedures, and disposal plans for handling 3-Nitro-L-phenylalanine (CAS 19883-

74-0). Adherence to these guidelines is critical for personnel safety and minimizing

environmental impact.

Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling 3-Nitro-L-phenylalanine. The

following table summarizes the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b556584?utm_src=pdf-interest
https://www.benchchem.com/product/b556584?utm_src=pdf-body
https://www.benchchem.com/product/b556584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to

OSHA 29 CFR 1910.133 or

European Standard EN166

standards.[1][2]

Hand Protection Chemical-resistant gloves

Nitrile or butyl gloves are

suitable choices for protection.

[3][4] Always inspect gloves for

integrity before each use and

change them immediately

upon contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to prevent skin

exposure.[1][3]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a fume hood.[3]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3-Nitro-L-phenylalanine.

Preparation and Engineering Controls: All handling of 3-Nitro-L-phenylalanine powder

should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.[1][5] Ensure that an eyewash station and a safety shower are

readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

contain any dust.[3] Avoid the formation of dust during handling.[1][2]
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During the Experiment: Keep all containers with 3-Nitro-L-phenylalanine clearly labeled.

Avoid contact with skin and eyes.[1][2] Do not eat, drink, or smoke in the laboratory.

Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[3]

Storage: Store 3-Nitro-L-phenylalanine in a tightly closed container in a cool, dry, and well-

ventilated area, such as a freezer.[1] Store away from incompatible materials like strong

oxidizing agents.[1][2]

Spill Management Protocol
In the event of a spill:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.[3]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste.[1][2] Avoid generating dust.[1][2]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste and consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1][6]
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Step Procedure

1 Waste Collection

2 Labeling

3 Storage

4 Disposal

5 Empty Containers

Visualizing Safe Handling Procedures
The following diagrams illustrate the key workflows and logical relationships for safely handling

3-Nitro-L-phenylalanine.
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Safe handling workflow for 3-Nitro-L-phenylalanine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b556584?utm_src=pdf-body-img
https://www.benchchem.com/product/b556584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Routes of Exposure

Required Personal Protective Equipment

Inhalation of Dust

Respirator/Dust Mask

prevents

Skin Contact

Chemical-Resistant Gloves

prevents

Lab Coat

prevents

Eye Contact

Safety Goggles

prevents

Click to download full resolution via product page

PPE requirements based on exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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